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Compound of Interest

Compound Name: (3S,4S)-PF-06459988

Cat. No.: B8180666 Get Quote

Disclaimer: This document provides essential safety and logistical information based on

publicly available data and general laboratory best practices. A specific Safety Data Sheet

(SDS) for (3S,4S)-PF-06459988 was not publicly available at the time of this writing. The

official SDS from the manufacturer or supplier is the primary and authoritative source for safety,

handling, and disposal information. Researchers, scientists, and drug development

professionals must obtain and adhere to the guidance provided in the official SDS for (3S,4S)-
PF-06459988. Pfizer, as a potential originator of this compound, provides a portal for accessing

SDSs for their products.[1]

(3S,4S)-PF-06459988 is identified as a potent, irreversible inhibitor of T790M mutant epidermal

growth factor receptor (EGFR), a compound of interest in cancer research.[2][3] Due to its high

potency and targeted mechanism of action, all handling and disposal procedures should be

conducted with the utmost caution to minimize exposure and environmental release.

Key Compound Information
The following table summarizes key information for (3S,4S)-PF-06459988 relevant to its safe

handling and disposal.
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Property Value Source(s)

Chemical Name

1-((3R,4R)-3-(((5-Chloro-2-((1-

methyl-1H-pyrazol-4-

yl)amino)-7H-pyrrolo[2,3-

d]pyrimidin-4-yl)oxy)methyl)-4-

methoxy-1-pyrrolidinyl)-2-

propen-1-one

[2]

Molecular Formula C₁₉H₂₂ClN₇O₃ [4]

Molecular Weight 431.9 g/mol [2]

Compound Type
Potent, irreversible EGFR

inhibitor
[3]

Storage
Recommended long-term

storage at -20°C.[3]

Proper Disposal Procedures
The following step-by-step procedures are based on general best practices for the disposal of

potent pharmaceutical compounds and hazardous laboratory waste.[5][6] These should be

considered interim guidance until the official SDS is consulted.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, ensure appropriate PPE is worn, including but not limited to:

Safety glasses or goggles[7]

A lab coat[5]

Gloves (chemically resistant, type to be specified in the official SDS)[5]

All handling of the solid compound and concentrated solutions should occur within a certified

chemical fume hood to prevent inhalation.[8]

Step 2: Waste Segregation and Collection
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Solid Waste:

Collect all solid waste contaminated with (3S,4S)-PF-06459988 (e.g., weighing papers,

contaminated tips, vials) in a dedicated, clearly labeled, and sealed hazardous waste

container.[5]

The container should be made of a material compatible with the compound and any

solvents used.[5]

Liquid Waste:

Collect all liquid waste containing (3S,4S)-PF-06459988 (e.g., unused solutions, solvent

rinses) in a dedicated, sealed, and clearly labeled hazardous waste container.[9]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Sharps Waste:

Any sharps (needles, scalpels, etc.) contaminated with the compound should be disposed

of in a designated sharps container that is also labeled as hazardous chemical waste.

Step 3: Labeling

All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "(3S,4S)-PF-06459988"

The approximate concentration and quantity of the waste

The date of accumulation

Any other information required by your institution's EHS office and local regulations.

Step 4: Storage of Waste
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Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Follow all institutional and regulatory requirements for the storage of hazardous waste.

Step 5: Final Disposal

Never dispose of (3S,4S)-PF-06459988 down the drain or in the regular trash.[5]

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.[10]

Incineration at a permitted facility is a typical disposal method for hazardous pharmaceutical

waste.[5]

Experimental Protocols and Deactivation
No specific experimental protocols for the deactivation of (3S,4S)-PF-06459988 for disposal

purposes are publicly available. As an irreversible inhibitor, it forms a covalent bond with its

target, often a cysteine residue.[11][12] Chemical deactivation in a laboratory setting without a

validated protocol is not recommended due to the potential for creating other hazardous

byproducts. The primary and safest approach is secure containment and disposal via a

licensed contractor.

Logical Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of (3S,4S)-PF-
06459988.
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Caption: Workflow for the safe disposal of (3S,4S)-PF-06459988.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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